Cas no 1805604-86-7 (3-Pyridinemethanamine, 4-(difluoromethyl)-6-fluoro-5-nitro-)

3-Pyridinemethanamine, 4-(difluoromethyl)-6-fluoro-5-nitro-, is a fluorinated nitro-substituted pyridine derivative with potential applications in pharmaceutical and agrochemical research. The presence of difluoromethyl and nitro groups enhances its reactivity, making it a valuable intermediate for synthesizing biologically active compounds. Its fluorine substituents contribute to improved metabolic stability and bioavailability, while the nitro group offers versatility for further functionalization. This compound is particularly useful in medicinal chemistry for the development of novel therapeutics, leveraging its unique electronic and steric properties. High purity and well-defined structural characteristics ensure reproducibility in research applications. Suitable for controlled reactions under optimized conditions.

3-Pyridinemethanamine, 4-(difluoromethyl)-6-fluoro-5-nitro- structure

1805604-86-7 structure

Product Name:3-Pyridinemethanamine, 4-(difluoromethyl)-6-fluoro-5-nitro-

CAS No:1805604-86-7

MF:C₇H₆F₃N₃O₂

MW:221.136651515961

CID:5191772

Update Time:2025-06-27

3-Pyridinemethanamine, 4-(difluoromethyl)-6-fluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinemethanamine, 4-(difluoromethyl)-6-fluoro-5-nitro-
- Inchi： 1S/C7H6F3N3O2/c8-6(9)4-3(1-11)2-12-7(10)5(4)13(14)15/h2,6H,1,11H2
- InChI Key： SPEYNQDQGPYRAS-UHFFFAOYSA-N
- SMILES： C1=NC(F)=C([N+]([O-])=O)C(C(F)F)=C1CN

3-Pyridinemethanamine, 4-(difluoromethyl)-6-fluoro-5-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029033388-250mg	5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-nitropyridine	1805604-86-7	95%	250mg	$1,068.20	2022-04-01
Alichem	A029033388-500mg	5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-nitropyridine	1805604-86-7	95%	500mg	$1,786.10	2022-04-01
Alichem	A029033388-1g	5-(Aminomethyl)-4-(difluoromethyl)-2-fluoro-3-nitropyridine	1805604-86-7	95%	1g	$3,184.50	2022-04-01

3-Pyridinemethanamine, 4-(difluoromethyl)-6-fluoro-5-nitro- Related Literature

1. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
4. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
5. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490

Additional information on 3-Pyridinemethanamine, 4-(difluoromethyl)-6-fluoro-5-nitro-

Comprehensive Overview of 3-Pyridinemethanamine, 4-(difluoromethyl)-6-fluoro-5-nitro- (CAS No. 1805604-86-7)

The compound 3-Pyridinemethanamine, 4-(difluoromethyl)-6-fluoro-5-nitro- (CAS No. 1805604-86-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and nitro functional groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluorinated compounds like 3-Pyridinemethanamine, 4-(difluoromethyl)-6-fluoro-5-nitro- has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where small-molecule inhibitors play a pivotal role. The compound's nitro group also offers versatility in further chemical modifications, enabling the development of novel heterocyclic scaffolds for therapeutic use.

From an agrochemical perspective, 3-Pyridinemethanamine, 4-(difluoromethyl)-6-fluoro-5-nitro- is being explored for its potential as a crop protection agent. The difluoromethyl moiety is known to enhance the efficacy of pesticides by improving their binding affinity to target proteins in pests. This is particularly relevant in the context of sustainable agriculture, where reducing environmental impact while maintaining high efficacy is a priority.

The synthesis of 3-Pyridinemethanamine, 4-(difluoromethyl)-6-fluoro-5-nitro- involves multi-step organic reactions, including nitration and fluorination processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are critical for meeting the stringent quality standards required in pharmaceutical intermediates and agrochemical formulations.

As the scientific community continues to explore the applications of 3-Pyridinemethanamine, 4-(difluoromethyl)-6-fluoro-5-nitro-, its role in drug development and crop science is expected to expand. With ongoing advancements in green chemistry and catalysis, the production of this compound is becoming more efficient and environmentally friendly, aligning with global sustainability goals.